Cas no 5927-18-4 (methyl 2-(dimethoxyphosphoryl)acetate)

• Product Name: methyl 2-(dimethoxyphosphoryl)acetate
• CAS No: 5927-18-4
• MF: C₅H₁₁O₅P
• MW: 182.111603021622
• MDL: MFCD00008452
• CID: 46265
• PubChem ID: 80029
• Update Time: 2025-11-01

methyl 2-(dimethoxyphosphoryl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(dimethoxyphosphoryl)acetate
• TMPA
• Dimethyl methoxycarbonylmethylphosphonate~Phosphonoacetic acid trimethyl ester
• Trimethyl phosphoroacetate
• Trimethyl phosphonoacetate
• Trimethyl Phosphonoa
• dimethyl carbomethoxymethylphosphonate
• dimethyl methoxycarbonylmethanephosphonate
• Methyl (dimethoxyphosphoryl)acetate
• METHYL DIMETHYLPHOSPHONOACETATE
• PHOSPHONOACETIC ACID TRIMETHYL ESTER
• TRIMETHYL PHOPHONOACETATE
• TRIMETHYL PHOSPHONACETATE
• trimethyl phosphorylacetate
• trimethylacetyl phosphate
• (Carboxymethyl)phosphonic acid trimethyl ester
• NSC 84262
• Dimethylphosphonoacetic Acid Methyl Ester
• (Dimethoxyphosphinyl)-acetic acid methyl ester
• Acetic acid, (dimethoxyphosphinyl)-, methyl ester
• methyl 2-dimethoxyphosphorylacetate
• methyl-(dimethoxyphosphoryl)acetat
• Trimethyl phosphonoacetate, 98%
• SIGOIUCRXKUEIG-UHFFFAOYSA-N
• Acetic acid, 2-(dimetho
• NSC-84262
• AKOS009157414
• F11256
• AS-14883
• MFCD00008452
• 5927-18-4
• AC-812
• NS00010004
• CHEBI:195100
• FT-0654725
• SCHEMBL991
• EN300-33438
• EC 227-663-0
• methyl 2-(dimethyl phosphono)acetate
• Trimethyl phosphonoacetate, purum, >=98.0% (GC)
• methyl dimethylphosphono-acetate
• NSC84262
• methyl-dimethylphosphonoacetate
• Acetic acid, 2-(dimethoxyphosphinyl)-, methyl ester
• carbomethoxy-methane-phosphonic acid dimethyl ester
• methyl(dimethoxyphosphoryl)acetate
• EINECS 227-663-0
• (dimethoxy-phosphoryl)-acetic acid methyl ester
• SY002676
• DTXSID3064063
• Methyl2-(dimethoxyphosphoryl)acetate
• CS-0016054
• bmse000156
• F8880-1395
• P1265
• AMY4041
• SIGOIUCRXKUEIG-UHFFFAOYSA-
• Methyl(dimethoxyphosphinyl)acetate
• methyl 2-(dimethoxyphosphoryl)-acetate
• InChI=1/C5H11O5P/c1-8-5(6)4-11(7,9-2)10-3/h4H2,1-3H3
• BCP24435
• tri methyl phosphonoacetate
• Trimethyl phosphonoacetate,98%
• STL373423
• BBL027713
• methyl 2-(dimethoxyphosphoryl)acetate

• MDL： MFCD00008452
• Inchi： 1S/C5H11O5P/c1-8-5(6)4-11(7,9-2)10-3/h4H2,1-3H3
• InChI Key： SIGOIUCRXKUEIG-UHFFFAOYSA-N
• SMILES： P(CC(=O)OC)(=O)(OC)OC
• BRN： 1865177

Computed Properties

• Exact Mass: 182.03400
• Monoisotopic Mass: 182.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.125 g/mL at 25 °C(lit.)
• Melting Point: 0°C
• Boiling Point: 108°C/3mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.437(lit.)
• Water Partition Coefficient: Slightly miscible with water.
• PSA: 71.64000
• LogP: 0.64530
• Solubility: Not determined

methyl 2-(dimethoxyphosphoryl)acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：9
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on methyl 2-(dimethoxyphosphoryl)acetate

Methyl 2-(Dimethoxyphosphoryl)acetate (CAS No. 5927-18-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-(dimethoxyphosphoryl)acetate (CAS No. 5927-18-4) is a versatile organic compound that has gained significant attention in various fields, including organic synthesis, pharmaceuticals, and materials science. This compound, also known as methyldimethoxyphosphorylacetic acid methyl ester, is characterized by its unique chemical structure and reactivity, making it an essential building block in the synthesis of a wide range of functional molecules.

The chemical formula of methyl 2-(dimethoxyphosphoryl)acetate is C₆H₁₄O₅P, and it has a molecular weight of approximately 186.15 g/mol. The compound features a central phosphorus atom bonded to two methoxy groups and an acetate ester moiety. This structure confers several important properties to the molecule, including its solubility in organic solvents and its reactivity in various chemical transformations.

In the field of organic synthesis, methyl 2-(dimethoxyphosphoryl)acetate is widely used as a phosphorus-containing building block for the preparation of phosphonates and phosphinates. These derivatives are crucial intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of the methoxy groups on the phosphorus atom allows for selective functionalization and manipulation, enabling chemists to tailor the properties of the final products.

One of the key applications of methyl 2-(dimethoxyphosphoryl)acetate is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The phosphonate functionality in methyl 2-(dimethoxyphosphoryl)acetate can be used to mask reactive functional groups, improving the stability and bioavailability of drugs. Recent research has shown that this approach can enhance the therapeutic efficacy and reduce side effects of various medications.

In pharmaceutical research, methyl 2-(dimethoxyphosphoryl)acetate has been explored for its potential in drug delivery systems. The compound's ability to form stable complexes with metal ions and other molecules makes it a promising candidate for targeted drug delivery. For example, studies have demonstrated that phosphonate-based prodrugs can be designed to release their active components in specific cellular environments, such as tumor cells or inflamed tissues.

Beyond pharmaceuticals, methyl 2-(dimethoxyphosphoryl)acetate has found applications in materials science. The unique properties of phosphonates make them useful in the development of functional materials with enhanced mechanical, thermal, and optical properties. For instance, phosphonate-modified polymers have been used to create coatings with improved adhesion and corrosion resistance.

The environmental impact of chemicals is a growing concern in modern chemistry. Recent studies have focused on the biodegradability and environmental fate of compounds like methyl 2-(dimethoxyphosphoryl)acetate. Preliminary results suggest that this compound can be biodegraded under certain conditions, making it a more sustainable choice for industrial applications.

In conclusion, methyl 2-(dimethoxyphosphoryl)acetate (CAS No. 5927-18-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for chemists and researchers working on innovative solutions in these fields. As research continues to advance, it is likely that new applications and improvements will further expand the utility of this important compound.